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Abstract

This document provides a detailed overview of the experimental setup and protocols for the
synthesis of the radioactive isotope Carbon-15 (1>C). Carbon-15 is a short-lived, artificially
produced radioisotope with a half-life of approximately 2.449 seconds.[1][2][3] Due to its rapid
decay, its applications are primarily confined to fundamental nuclear physics research rather
than direct use in drug development.[1] The primary synthesis route detailed herein is the
deuteron bombardment of a Carbon-14 enriched target, inducing a (d,p) nuclear reaction. This
document outlines the necessary equipment, experimental procedures, and data
characterization for the production and identification of Carbon-15.

Introduction to Carbon-15

Carbon-15 is an unstable isotope of carbon containing six protons and nine neutrons. It
undergoes beta decay with a half-life of 2.449(5) seconds, transforming into Nitrogen-15.[1][2]
[3] The discovery of this isotope was reported in 1950, where it was produced by bombarding a
Carbon-14 enriched barium carbonate target with deuterons.[1] The primary nuclear reaction
for its synthesis is:

14C+d_,15C+p
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Given its very short half-life, the practical applications of Carbon-15 are limited to academic
studies in nuclear structure and reaction dynamics.[1] It is not suitable for typical radiolabeling
studies in drug metabolism or PET imaging, which require isotopes with longer half-lives.

Experimental Synthesis via the *C(d,p)*>C Reaction

The most direct method for the production of Carbon-15 is through the deuteron bombardment
of a target enriched with Carbon-14.

2.1. Experimental Workflow

The overall workflow for the synthesis and detection of Carbon-15 is depicted in the following
diagram.
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Caption: Experimental workflow for Carbon-15 synthesis.

2.2. Materials and Equipment

» Particle Accelerator: A cyclotron or linear accelerator capable of producing a deuteron beam
with energies in the MeV range.
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o Target Material: Barium carbonate (BaCOs) enriched with Carbon-14 (e.g., 40% enrichment).

[1]

o Target Holder: A water-cooled copper block to dissipate heat generated during
bombardment.

e High-Vacuum System: To maintain vacuum in the beamline and target chamber.

o Charged Particle Detectors: Silicon surface barrier detectors or similar devices for detecting
emitted protons.

o Gamma-Ray Detectors: High-purity germanium (HPGe) detectors to detect gamma rays from
the decay of excited states.

e Data Acquisition System: NIM and VME or equivalent electronics for signal processing and
data recording.

2.3. Experimental Protocol

o Target Preparation:

o Synthesize or procure barium carbonate enriched in Carbon-14.

o Press the enriched BaCOs powder into a pellet.

o Mount the pellet onto a suitable backing (e.g., a thin tantalum foil) and place it in the target
holder.

e Irradiation:

[¢]

Install the target assembly into the target chamber at the end of the accelerator beamline.

[¢]

Evacuate the beamline and target chamber to high vacuum.

[e]

Accelerate a deuteron beam to the desired energy (e.g., 2.4 MeV).[1]

o

Direct the deuteron beam onto the enriched 14C target.
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e Detection and Identification:

o Position charged particle detectors at specific angles relative to the beam direction to
detect protons emitted from the 4C(d,p)*°C reaction.

o Use gamma-ray detectors to measure the gamma-ray spectrum, which can help identify
the residual nuclei produced.

o Record the energy of the detected protons. The energy of the emitted protons will be
specific to the formation of 1°C in its ground and excited states.

o Measure the activity of the target after irradiation to determine the half-life of the produced
radioisotope, which should correspond to that of 1°C (2.449 s).

Quantitative Data Summary

The following table summarizes the key parameters for the synthesis of Carbon-15 via the
14C(d,p)*>C reaction.

Parameter Value/Description Reference

Nuclear Reaction 14C(d,p)r>C [1]

) Barium Carbonate (BaCOs)
Target Material ) ) [1]
enriched in *C (e.g., 40%)

Projectile Deuterons (d) [1]
Beam Energy ~2.4 MeV [1]
Product Isotope Carbon-15 (*°C) [1]

15C Half-life 2.449(5) seconds [1][2]13]
15C Decay Mode 3~ decay [1][2]
Decay Product Nitrogen-15 (*>N) [2]

Nuclear Reaction and Decay Pathway
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The synthesis and subsequent decay of Carbon-15 can be visualized as a two-step process:
the nuclear reaction to form 1>C, followed by its beta decay to *°N.

Synthesis Reaction

Beta Decay
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Click to download full resolution via product page

Caption: Nuclear reaction and decay pathway of Carbon-15.

Safety Considerations

o Radiation Safety: The production of Carbon-15 involves ionizing radiation (deuteron beam,
protons, and gamma rays) and the production of a radioactive material. All work must be
conducted in a shielded environment (e.g., a cyclotron vault) with appropriate radiation
monitoring.

» Handling of Radioactive Materials: Carbon-14 is a long-lived beta emitter and requires
careful handling to prevent contamination. The produced Carbon-15 is highly radioactive but

very short-lived.

» High Voltage and Vacuum: Particle accelerators operate at high voltages and under high
vacuum, posing electrical and implosion hazards.

Conclusion
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The synthesis of Carbon-15 is a specialized experimental procedure primarily of interest to the
nuclear physics community. The short half-life of this isotope makes it a challenging but
valuable tool for studying the properties of neutron-rich nuclei. While the direct application in
drug development is not feasible, the techniques and equipment described are representative
of those used in the production of other radioisotopes that are crucial for medical imaging and
therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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